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Compound of Interest

5-Bromobenzo[c]isothiazol-3-
Compound Name:

amine
CAS No.: 1379324-34-1
Cat. No.: B3378065

Get Quote

Executive Summary

Compound: 5-Bromobenzo[clisothiazol-3-amine CAS: 1379324-34-1 Molecular Formula:
C7HsBrN2S Molecular Weight: 229.10 g/mol Scaffold Class: 2,1-Benzisothiazole
(Benzo|clisothiazole)[1][2]

This guide details the chemical properties, synthetic pathways, and reactivity profile of 5-
bromobenzo|[clisothiazol-3-amine.[1] Unlike its more common isomer (1,2-benzisothiazole or
benzo[d]isothiazole), the benzo|c]isothiazole system possesses a unique ortho-quinonoid
electronic structure characterized by hypervalent sulfur resonance. This scaffold serves as a
specialized building block in medicinal chemistry, particularly for designing ATP-competitive
kinase inhibitors and bioisosteres of quinolines.

Part 1: Structural Analysis & Physicochemical
Profile[1]
The 2,1-Benzisothiazole Anomaly
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The defining feature of this molecule is the 2,1-benzisothiazole core. Unlike the aromatic 1,2-
isomer, the 2,1-system (historically termed "thioanthranil”) exhibits pseudo-aromaticity.

» Electronic Distribution: The sulfur atom participates in a hypervalent resonance system. The
N-S bond has partial double-bond character but is weaker than a standard covalent bond,
making the ring susceptible to cleavage under specific reductive or nucleophilic conditions.

o Regiochemistry: The 5-position (occupied by bromine) is electronically coupled to the
heterocyclic nitrogen.[1] In the parent scaffold, electrophilic substitution favors the 5- and 7-
positions.[1] With the 5-position blocked, further electrophilic attack (e.g., nitration) is
directed toward the 7-position (ortho to the sulfur).

o Lipophilicity & Solubility: The amino group provides a hydrogen bond donor/acceptor pair,
while the bromine atom increases lipophilicity (estimated LogP ~ 2.5-3.0). The compound is
sparingly soluble in water but highly soluble in polar aprotic solvents (DMSO, DMF) and
moderately soluble in chlorinated solvents (DCM).

Isomer Distinction (Critical)

Researchers must distinguish this compound from its isomer to avoid synthetic failure.

Benzo[c]isothiazol-3-amine Benzo[d]isothiazol-3-amine
Feature

(Target) (Common)
IUPAC Numbering 2,1-benzisothiazole 1,2-benzisothiazole
Structure ortho-Quinonoid fusion Benzenoid fusion
Stability Moderate (N-S bond labile) High (Stable aromatic system)

) ) ) 2-Cyanobenzenesulfonamide /

Key Precursor o-Aminothiobenzamide

2,2'-Dithiobis(benzonitrile)

Part 2: Synthetic Pathways[1][3]

The synthesis of 3-amino-2,1-benzisothiazoles is distinct from standard heterocycle protocols.
[1] The most robust route involves the oxidative cyclization of thiobenzamides or the reductive
cyclization of o-nitrothiobenzamides.
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Primary Route: Reductive Cyclization

This method, established by Meyer et al., constructs the N-S bond directly from a nitro-
thioamide precursor.

e Precursor Synthesis: 5-Bromo-2-nitrobenzamide is treated with Lawesson's reagent or PaSio
to yield 5-bromo-2-nitrothiobenzamide.[1]

e Cyclization: Reduction of the nitro group (using Fe/HCI, SnClz, or catalytic hydrogenation)
generates a transient o-aminothiobenzamide.

» Ring Closure: The intermediate spontaneously cyclizes via oxidation (often air oxidation or
mild oxidants like 12/H202) to form the N-S bond.

Alternative Route: Davis Construction

For derivatives, the reaction of substituted o-toluidines with thionyl chloride (SOCIz) is a classic
route to the parent 2,1-benzisothiazole, but installing the 3-amino group via this method is
synthetically challenging. The thiobenzamide route (2.[3][4]1) remains the industry standard for
the 3-amine variant.[1]

Part 3: Reactivity & Functionalization[1]
The C5-Bromine Handle (Cross-Coupling)

The bromine atom at C5 is an excellent handle for palladium-catalyzed cross-coupling
reactions.[1]

e Suzuki-Miyaura: Couples readily with aryl/heteroaryl boronic acids.[1]
o Catalyst: Pd(dppf)Clz or Pd(PPhs)a.
o Base: K2COs or Cs2CO0s.

o Note: The exocyclic amine may require protection (e.g., Boc) if the boronic acid contains
electrophilic centers, though free amines are often tolerated.

e Buchwald-Hartwig: Allows introduction of secondary amines at C5.[1]
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The C3-Amine (Nucleophilic Center)

The 3-amino group is an exocyclic aniline-like nucleophile.[1]

e Acylation: Reacts with acid chlorides or carboxylic acids (with HATU/EDC) to form amides.
This is crucial for extending the scaffold into the kinase "hinge-binding" region.[1]

o Sandmeyer Reaction: The amine can be diazotized and converted to a halide (Cl, 1) or nitrile,
allowing complete scaffold modification.

Ring Stability (N-S Bond Cleavage)

e Base Sensitivity: Strong bases (e.g., NaOH at high temp) can hydrolyze the ring, opening it
to form o-mercaptobenzamides.

» Reductive Cleavage: Treatment with Raney Nickel or Zn/HCI can cleave the N-S bond,
destroying the heterocycle. This reactivity must be considered when selecting deprotection
conditions for other parts of the molecule.

Part 4: Experimental Protocols
Protocol A: Suzuki Coupling at C5

Validating the C-C bond formation capability.

e Reagents:

[e]

5-Bromobenzo[c]isothiazol-3-amine (1.0 equiv)[1][5][6]

o

Aryl Boronic Acid (1.2 equiv)

[¢]

Pd(dppf)Cl2-DCM (0.05 equiv)

[¢]

K2COs (2.0 M ag. solution, 3.0 equiv)

[e]

Solvent: 1,4-Dioxane (0.1 M concentration)[1]

e Procedure:
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o Charge a microwave vial with the bromide, boronic acid, and Pd catalyst.
o Seal and purge with N2 for 5 minutes.

o Add degassed dioxane and aqueous K2COs.

o Heat at 90°C for 4—-12 hours (or 110°C for 1 h in microwave).

o Workup: Dilute with EtOAc, wash with water/brine. Dry over Na2S0Oa4.[7]

o Purification: Flash chromatography (Hexane/EtOAc gradient).

Protocol B: Amide Coupling at C3-Amine

Functionalizing the "Head" of the molecule.[1]

e Reagents:

[e]

Carboxylic Acid (1.1 equiv)

[e]

HATU (1.2 equiv)

o

DIPEA (3.0 equiv)

[¢]

5-Bromobenzo[c]isothiazol-3-amine (1.0 equiv)[1][5][6]

[¢]

Solvent: DMF (anhydrous)

e Procedure:

o

Dissolve the carboxylic acid and DIPEA in DMF. Stir for 5 min.

Add HATU. Stir for 10 min to activate the acid.

[¢]

o

Add the 5-bromobenzol[clisothiazol-3-amine.[1][6][8]

[e]

Stir at RT for 16 hours. (Heating to 50°C may be required due to the lower nucleophilicity
of the heteroaryl amine).
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o Workup: Dilute with LiCl (5% aq) and extract with EtOAc.

Part 5: Visualization
Synthesis & Reactivity Logic Flow

The following diagram illustrates the synthesis of the scaffold and its divergent reactivity

pathways.

Divergent Functionalization

N Pd-Cat/ Ar-B(OH)2 C5-Aryl Derivative
Scaffold Synthesis /

R-COOH / HATU
N-Acylation;

1. Reduction (Fe/HCI)
2. Oxidative Cyclization 5-Bromobenzo[cJisothiazol-3-amine

(CAS: 1379324-34-1)

Strong Base / Reduction
(N-S Cleavage)

Click to download full resolution via product page

Caption: Synthesis of the 2,1-benzisothiazole core from nitro-thioamide precursors and

subsequent orthogonal functionalization pathways.

Electronic Resonance Map

This diagram visualizes the unique electronic character of the 2,1-benzisothiazole system.
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2,1-Benzisothiazole Core
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Directs p-subst effect \Sterically accessible

Hypervalent Sulfur
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Caption: Electronic properties of the scaffold, highlighting the hypervalent sulfur and reactive

sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b3378065?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3378065?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

